Cas no 34951-60-5 (1H-Pyrrolizine-1-carboxylic acid, hexahydro-, ethyl ester, trans-)

• Product Name: 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, ethyl ester, trans-
• CAS No: 34951-60-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1467117
• PubChem ID: 11240842
• Update Time: 2025-04-20

1H-Pyrrolizine-1-carboxylic acid, hexahydro-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, ethyl ester, trans-
• ethyl (1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1-carboxylate
• DTXSID90459760
• CTK1B7328
• 34951-60-5

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)8-5-7-11-6-3-4-9(8)11/h8-9H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key： FBZMBOHWVBVEDR-RKDXNWHRSA-N
• SMILES： O(CC)C([C@@H]1CCN2CCC[C@@H]21)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines